Cas no 62603-41-2 (1,3-Dioxolane-2-propanoic acid, 2-methyl-, 2-hydroxyethyl ester)

• Product Name: 1,3-Dioxolane-2-propanoic acid, 2-methyl-, 2-hydroxyethyl ester
• CAS No: 62603-41-2
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 438552
• PubChem ID: 11106457
• Update Time: 2025-04-19

1,3-Dioxolane-2-propanoic acid, 2-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-propanoic acid, 2-methyl-, 2-hydroxyethyl ester
• 2-hydroxyethyl 3-(2-methyl-1,3-dioxolan-2-yl)propanoate
• SCHEMBL1835849
• 62603-41-2
• 2-hydroxyethyl levulinate ethylene ketal
• DTXSID10455406

• Inchi： 1S/C9H16O5/c1-9(13-6-7-14-9)3-2-8(11)12-5-4-10/h10H,2-7H2,1H3
• InChI Key： VRXOFRRONMMDHC-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC(=O)OCCO

Computed Properties

• Exact Mass: 204.09978
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99